ethyl 2-(5-(benzo[d]thiazol-2-yl)thiophene-2-carboxamido)-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
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Overview
Description
“Ethyl 2-(5-(benzo[d]thiazol-2-yl)thiophene-2-carboxamido)-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate” is a complex organic compound. It contains several functional groups and rings, including a benzo[d]thiazol-2-yl group, a thiophene-2-carboxamido group, and a dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate group .
Synthesis Analysis
The synthesis of such complex molecules often involves multiple steps and various reagents. Unfortunately, the specific synthesis process for this compound is not available in the retrieved papers .Molecular Structure Analysis
The molecular structure of this compound is characterized by several heterocyclic rings, including a benzo[d]thiazol-2-yl ring, a thiophene ring, and a dihydrothieno[2,3-c]pyridine ring . These rings are connected by amide and ester linkages, and the molecule also contains a cyano group .Scientific Research Applications
Synthesis and Chemical Properties
- The novel compound ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, a related chemical structure, has been designed and synthesized, indicating a process for developing similar compounds like ethyl 2-(5-(benzo[d]thiazol-2-yl)thiophene-2-carboxamido)-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate (Tang Li-jua, 2015).
Potential Therapeutic Applications
- A series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, which are structurally similar, have been synthesized and evaluated for their activity against Mycobacterium tuberculosis, suggesting potential antimicrobial applications for similar compounds (V. U. Jeankumar et al., 2013).
Heterocyclic Synthesis
- This compound, due to its complex heterocyclic structure, could be utilized in the synthesis of diverse heterocyclic compounds, which is a critical aspect in medicinal chemistry and drug design (R. Mohareb et al., 2004).
Anticancer Research
- Related compounds have been used in anticancer research, indicating the potential for this compound to be explored in this field (E. Gad et al., 2020).
Insecticidal Properties
- Some innovative heterocycles incorporating similar thiadiazole moiety have been synthesized and assessed for insecticidal properties against Spodoptera littoralis, suggesting a potential avenue for research into the insecticidal properties of this compound (A. Fadda et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-[[5-(1,3-benzothiazol-2-yl)thiophene-2-carbonyl]amino]-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N4O3S3/c1-2-30-23(29)27-10-9-13-14(11-24)21(33-19(13)12-27)26-20(28)17-7-8-18(31-17)22-25-15-5-3-4-6-16(15)32-22/h3-8H,2,9-10,12H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOODDOFZZVJNDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=C(S3)C4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N4O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
494.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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